Cas no 58754-97-5 (2,2-Dimethoxy-N-(thiophen-3-ylmethyl)ethanamine)

• Product Name: 2,2-Dimethoxy-N-(thiophen-3-ylmethyl)ethanamine
• CAS No: 58754-97-5
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 1083005
• PubChem ID: 10013061
• Update Time: 2025-04-20

2,2-Dimethoxy-N-(thiophen-3-ylmethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethoxy-N-(thiophen-3-ylmethyl)ethanamine
• 2,2-Dimethoxy-N-(3-thienylmethyl)ethanamine
• (2,2-dimethoxy-ethyl)-thiophen-3-ylmethyl-amine
• (thiofur-2-yl)-methyltriphenylphosphonium bromide
• (thiophen-2-yl)meth
• (Thiophen-2-yl)methyltriphenylphosphonium bromide
• (thiophen-2-ylmethyl)triphenylphosphonium bromide
• (thiophen-3-ylmethyl-amino)-acetaldehyde dimethyl acetal
• AG-E-67702
• AK142514
• CTK0J5762
• GEO-02292
• thiophen-2'-ylmethyl-triphenylphosphonium bromide
• Triphenyl(thiophen-2-ylmethyl)phosphonium bromide
• 2,2-dimethoxy-ethyl-(thiophen-3-yl-methyl)-amine
• HS-3621
• (2,2-dimethoxyethyl)[(thiophen-3-yl)methyl]amine
• SCHEMBL2975256
• AKOS009007168
• N-(2,2-Dimethoxyethyl)-3-thiophenemethanamine
• DA-04633
• SZJMVVOLKZAPCJ-UHFFFAOYSA-N
• 58754-97-5

• Inchi： 1S/C9H15NO2S/c1-11-9(12-2)6-10-5-8-3-4-13-7-8/h3-4,7,9-10H,5-6H2,1-2H3
• InChI Key： SZJMVVOLKZAPCJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNCC(OC)OC

Computed Properties

• Exact Mass: 201.08245
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 30.49